Cas no 924717-19-1 (N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide)

• Product Name: N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide
• CAS No: 924717-19-1
• MF: C₁₈H₁₇NO₃S₂
• MW: 359.462482213974
• CID: 5681806
• PubChem ID: 8322421
• Update Time: 2025-05-28

N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide
• 924717-19-1
• EN300-26600717
• Z45469932

• Inchi： 1S/C18H17NO3S2/c20-24(21,13-10-16-6-2-1-3-7-16)19(14-17-8-4-11-22-17)15-18-9-5-12-23-18/h1-13H,14-15H2/b13-10+
• InChI Key： WQZRNJBOTYTECO-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC1=CC=CO1)CC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 359.06498575g/mol
• Monoisotopic Mass: 359.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.1Ų

Additional information on N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide

Comprehensive Analysis of N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide (CAS No. 924717-19-1)

N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide (CAS No. 924717-19-1) is a structurally unique sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its furan and thiophene moieties, exhibits remarkable potential in various applications, including drug discovery and organic electronics. Its molecular structure, featuring a sulfonamide backbone, offers versatility in chemical modifications, making it a valuable scaffold for researchers.

The growing interest in heterocyclic compounds like N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide is driven by their diverse biological activities. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the current focus on targeted therapies in oncology and neurology. Additionally, the compound's aromatic and conjugated systems make it a candidate for organic semiconductors, a hot topic in sustainable energy research.

From a synthetic perspective, the preparation of CAS No. 924717-19-1 involves multi-step organic reactions, including N-alkylation and sulfonylation. Researchers often optimize these processes to improve yield and purity, addressing common challenges like regioselectivity and byproduct formation. The compound's stability under various conditions (e.g., pH, temperature) is also a key consideration for industrial applications.

In the context of drug design, the furan-thiophene hybrid structure of this compound offers unique pharmacophore features. Computational studies, such as molecular docking and QSAR modeling, suggest its affinity for enzymes involved in inflammatory pathways. This aligns with the rising demand for anti-inflammatory agents with minimal side effects, a frequently searched topic in pharmaceutical forums.

Environmental and safety profiles of N-[(furan-2-yl)methyl]-2-phenyl-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide are equally critical. While not classified as hazardous, its biodegradability and ecotoxicity data remain areas of active research, reflecting the broader trend toward green chemistry and sustainable synthesis. Regulatory compliance, such as REACH and FDA guidelines, is often discussed in relation to such compounds.

Market-wise, the demand for CAS No. 924717-19-1 is fueled by its niche applications in high-performance materials and biopharmaceuticals. Suppliers and manufacturers frequently highlight its high purity grades (>98%) and custom synthesis options, catering to both academic and industrial clients. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control.

Future research directions for this compound may explore its polymeric derivatives or nanocomposite formulations, capitalizing on the surge in smart materials research. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock its full potential, answering frequent user queries about "next-gen functional materials" and "novel therapeutic scaffolds."